Mangiferolic Acid vs. Mangiferonic Acid: 3.6-Fold Higher α-Glucosidase IC50 Reflects Functional Divergence
In a direct head-to-head comparison of five cycloartane-type triterpenes isolated from Indonesian stingless bee propolis, mangiferolic acid (compound 1) exhibited an IC50 of 8.80 µM against α-glucosidase from Saccharomyces cerevisiae, whereas mangiferonic acid (compound 4), its closest structural analog differing only by a C-3 ketone versus hydroxyl and C-24/C-25 unsaturation, showed the strongest inhibition at 2.46 µM [1]. This represents a 3.6-fold difference in potency. Both compounds were evaluated under identical assay conditions alongside cycloartenol (IC50 8.48 µM), ambonic acid (IC50 10.72 µM), and ambolic acid (IC50 10.18 µM) [1].
| Evidence Dimension | α-glucosidase inhibitory activity (IC50) |
|---|---|
| Target Compound Data | 8.80 µM |
| Comparator Or Baseline | Mangiferonic acid: 2.46 µM; Cycloartenol: 8.48 µM; Ambonic acid: 10.72 µM; Ambolic acid: 10.18 µM |
| Quantified Difference | 3.6-fold higher IC50 (lower potency) vs. mangiferonic acid; comparable to cycloartenol (8.48 µM); 1.2-fold more potent than ambonic acid (10.72 µM) |
| Conditions | α-glucosidase from S. cerevisiae; positive control (–)-epicatechin IC50 = 1991.1 ± 89.9 µM |
Why This Matters
For antidiabetic screening programs, this 3.6-fold potency differential demonstrates that mangiferolic acid and mangiferonic acid are functionally non-interchangeable, with the C-3 ketone and C-24/C-25 unsaturation in mangiferonic acid conferring superior α-glucosidase inhibition—mangiferolic acid should not be substituted for mangiferonic acid in studies targeting this mechanism.
- [1] Pujirahayu N, Bhattacharjya DK, Suzuki T, Katayama T. α-Glucosidase Inhibitory Activity of Cycloartane-Type Triterpenes Isolated from Indonesian Stingless Bee Propolis and Their Structure–Activity Relationship. Pharmaceuticals. 2019;12(3):102. IC50 values: mangiferolic acid 8.80 µM; mangiferonic acid 2.46 µM; cycloartenol 8.48 µM; ambonic acid 10.72 µM; ambolic acid 10.18 µM. View Source
